Cas no 1566447-15-1 (6-ethyl-3-methylimidazo1,5-apyridine-1-sulfonyl chloride)

• Product Name: 6-ethyl-3-methylimidazo1,5-apyridine-1-sulfonyl chloride
• CAS No: 1566447-15-1
• MF: C₁₀H₁₁ClN₂O₂S
• MW: 258.724539995193
• MDL: MFCD26134210
• CID: 5245424
• PubChem ID: 112552058
• Update Time: 2025-10-31

6-ethyl-3-methylimidazo1,5-apyridine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-sulfonyl chloride, 6-ethyl-3-methyl-
• 6-ethyl-3-methylimidazo1,5-apyridine-1-sulfonyl chloride

• MDL： MFCD26134210
• Inchi： 1S/C10H11ClN2O2S/c1-3-8-4-5-9-10(16(11,14)15)12-7(2)13(9)6-8/h4-6H,3H2,1-2H3
• InChI Key： ZSMZXVVRJIQMRK-UHFFFAOYSA-N
• SMILES： C12=C(S(Cl)(=O)=O)N=C(C)N1C=C(CC)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-ethyl-3-methylimidazo1,5-apyridine-1-sulfonyl chloride

6-Ethyl-3-Methylimidazo[1,5-A]Pyridine-1-Sulfonyl Chloride: A Comprehensive Overview

6-Ethyl-3-Methylimidazo[1,5-A]Pyridine-1-Sulfonyl Chloride (CAS No. 1566447-15-1) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound belongs to the class of imidazo[1,5-a]pyridine derivatives, which are known for their unique structural properties and potential applications in drug design. The molecule's structure consists of an imidazo[1,5-a]pyridine ring system substituted with an ethyl group at position 6, a methyl group at position 3, and a sulfonyl chloride group at position 1.

The imidazo[1,5-a]pyridine core is a heterocyclic aromatic system that exhibits strong electron-withdrawing properties due to the presence of nitrogen atoms in the ring. This feature makes it highly reactive and versatile in various chemical reactions. The sulfonyl chloride group (-SO₂Cl) further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of sulfonamides and other sulfur-containing compounds. Recent studies have highlighted its potential as a building block in the development of novel bioactive molecules.

One of the most notable aspects of 6-Ethyl-3-Methylimidazo[1,5-A]Pyridine-1-Sulfonyl Chloride is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for designing drugs targeting various biological pathways. For instance, its derivatives have shown promise in inhibiting enzymes associated with cancer and inflammatory diseases. The compound's ability to form stable sulfonamides upon reaction with amines has made it a key intermediate in the synthesis of peptide-based drugs.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Scientists have developed efficient routes for its preparation using microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also reduce the reaction time, making it more feasible for large-scale production.

In terms of physical properties, 6-Ethyl-3-Methylimidazo[1,5-A]Pyridine-1-Sulfonyl Chloride is typically a crystalline solid with a melting point around 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various solution-phase reactions. The compound is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The application of this compound extends beyond pharmaceuticals into materials science. Its derivatives have been investigated for their potential use as precursors in the synthesis of advanced materials such as polymers and coordination complexes. The sulfur atom in the sulfonyl group plays a crucial role in these applications by providing sites for cross-linking and functionalization.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 6-Ethyl-3-Methylimidazo[1,5-A]Pyridine-1-Sulfonyl Chloride. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its impact on ecosystems.

In conclusion, 6-Ethyl-3-Methylimidazo[1,5-A]Pyridine-1-Sulfonyl Chloride (CAS No. 1566447-15-1) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic techniques and application studies, position it as a key player in modern chemical research.